3-(3-methoxyphenyl)-5-propyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-5-propylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H18O4/c1-3-5-13-9-21(22)25-20-11-19-17(10-16(13)20)18(12-24-19)14-6-4-7-15(8-14)23-2/h4,6-12H,3,5H2,1-2H3
• InChI Key: ZBAMRVXEULULTN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC(=CC=C4)OC

Description

3-(3-Methoxyphenyl)-5-propyl-7H-furo[3,2-g]chromen-7-one is a synthetic furocoumarin derivative derived from the parent compound psoralen (7H-furo[3,2-g]chromen-7-one) . Its structure features a 3-methoxyphenyl substituent at position 3 and a propyl chain at position 5 of the furochromenone core (Fig. 1). These modifications influence its physicochemical properties and biological activity, particularly in targeting enzymes like immunoproteasomes .

Preparation Methods

Synthetic Routes::

Multicomponent Condensation Method:

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry::

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Mechanism of Action

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Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

The following table highlights key structural differences between the target compound and its closest analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Evidence
Target Compound	3-(3-Methoxyphenyl), 5-propyl	C21H18O4*	~346.37	N/A
3-(4-Methoxyphenyl)-5-methyl	3-(4-Methoxyphenyl), 5-methyl	C19H14O4	306.32
3-(4-Chlorophenyl)-5-propyl	3-(4-Chlorophenyl), 5-propyl	C20H15ClO3	338.80
Methoxsalen (9-Methoxypsoralen)	9-Methoxy	C12H8O4	216.19
5-Geranyloxypsoralen	5-Geranyloxy	C23H24O4	376.44

*Estimated based on structural similarity.

Key Observations:

Positional Isomerism: The 3-methoxyphenyl group in the target compound contrasts with the 4-methoxyphenyl in and 4-chlorophenyl in .

Alkyl Chain Length : The 5-propyl chain in the target compound increases lipophilicity (higher logP) compared to the 5-methyl group in , which may enhance membrane permeability .

Halogen vs. Methoxy: The 4-chlorophenyl substituent in introduces electron-withdrawing effects, contrasting with the electron-donating methoxy group in the target compound.

Physicochemical Properties

Property	Target Compound	3-(4-Methoxyphenyl)-5-methyl	3-(4-Chlorophenyl)-5-propyl
logP (Predicted)	~4.2	~3.8	~5.5
Hydrogen Bond Acceptors	4	4	3
Topological Polar Surface Area (Ų)	39.4	39.4	39.4

• Polarity : All analogs share similar polar surface areas, indicating comparable passive diffusion rates.